Cas no 295779-87-2 (2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 295779-87-2
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• MDL: MFCD30499786
• CID: 5195006
• PubChem ID: 131594542
• Update Time: 2025-05-26

2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 2-fluoro-3,4-dihydro-7-methoxy-
• 2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one

• MDL： MFCD30499786
• Inchi： 1S/C11H11FO2/c1-14-8-4-2-7-3-5-10(12)11(13)9(7)6-8/h2,4,6,10H,3,5H2,1H3
• InChI Key： HEZRTKVDGFFSFV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(OC)=C2)CCC1F

Additional information on 2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one

Comprehensive Overview of 2-Fluoro-7-Methoxy-1,2,3,4-Tetrahydronaphthalen-1-One (CAS No. 295779-87-2)

The compound 2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 295779-87-2) is a fluorinated tetrahydronaphthalene derivative with significant potential in pharmaceutical and material science applications. Its unique structural features, including the fluoro and methoxy substituents, make it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its versatility and relevance in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced bioavailability and metabolic stability. 2-Fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one aligns with this trend, as the fluoro group often improves binding affinity and pharmacokinetic properties. This compound is also a subject of interest in green chemistry discussions, where researchers explore eco-friendly synthesis routes to minimize environmental impact. Its potential applications in catalysis and material science further broaden its appeal.

The synthesis of 2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one typically involves multi-step reactions, including electrophilic aromatic substitution and reduction processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. Analytical methods such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards.

From a commercial perspective, 295779-87-2 is gaining traction in the fine chemicals market, with suppliers highlighting its high purity and consistency. Its role in peptide mimetics and small molecule drug development has attracted attention from biotech and pharmaceutical companies. Additionally, its stability under various conditions makes it suitable for long-term storage and global distribution, addressing logistical challenges in the supply chain.

In the context of AI-driven drug discovery, 2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one has been flagged as a promising scaffold for virtual screening. Computational models predict its compatibility with G-protein-coupled receptors (GPCRs) and kinase targets, opening avenues for novel therapeutics. This aligns with the growing interest in machine learning and cheminformatics to accelerate R&D processes.

Environmental and regulatory considerations are also critical when working with fluorinated compounds. While 295779-87-2 is not classified as hazardous, proper handling and disposal protocols are recommended to ensure safety. The compound's low toxicity profile, as indicated by preliminary studies, supports its use in sustainable chemistry initiatives.

In summary, 2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 295779-87-2) is a multifaceted compound with applications spanning pharmaceuticals, materials, and catalysis. Its structural uniqueness and compatibility with modern synthetic and computational tools position it as a key player in advancing scientific and industrial innovation.